3-(3-Methyl-1-oxoisochroman-3-carboxamido)benzoic acid

• IUPAC Name: 3-[(3-methyl-1-oxo-4H-isochromene-3-carbonyl)amino]benzoic acid
• InChI: InChI=1S/C18H15NO5/c1-18(10-12-5-2-3-8-14(12)16(22)24-18)17(23)19-13-7-4-6-11(9-13)15(20)21/h2-9H,10H2,1H3,(H,19,23)(H,20,21)
• InChI Key: ZOQVIHLVZBVWNR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=CC=CC=C2C(=O)O1)C(=O)NC3=CC=CC(=C3)C(=O)O
• Molecular Formula: C18H15NO5
• Molecular Weight: 325.3 g/mol

Description

3-(3-Methyl-1-oxoisochroman-3-carboxamido)benzoic acid, also known as MOCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. MOCA is a derivative of isocoumarin and belongs to the class of benzoic acids.

Scientific Research Applications

Palladium-catalyzed Reactions

Research by Giri et al. (2007) highlights the utility of palladium-catalyzed methylation and arylation of sp2 and sp3 C-H bonds in simple carboxylic acids, a method potentially applicable to the modification or synthesis of complex molecules like 3-(3-Methyl-1-oxoisochroman-3-carboxamido)benzoic acid. This technique allows for selective functionalization, offering pathways for creating new derivatives or enhancing the molecule's reactivity for further chemical transformations (Giri et al., 2007).

Benzoic Acid Derivatives in Foods

Del Olmo, Calzada, and Nuñez (2017) discuss benzoic acid and its derivatives extensively, highlighting their occurrence in nature and use as additives. While this review focuses on the broader category of benzoic acid derivatives, it underscores the widespread applicability and relevance of these compounds in food science, preservation, and possibly material science for packaging applications (Del Olmo et al., 2017).

Novel Synthetic Routes and Derivatives

Research by Srivastava et al. (2017) on pyridyl substituted benzamides with aggregation-enhanced emission properties illustrates the potential for creating materials with specific optical properties. Such studies could inform the development of sensors, optical devices, or new materials based on the structural manipulation of compounds like 3-(3-Methyl-1-oxoisochroman-3-carboxamido)benzoic acid (Srivastava et al., 2017).

Coordination Polymers and Material Science

He et al. (2020) synthesized coordination polymers using a derivative of benzoic acid, demonstrating applications in material science for creating structures with unique properties. This research could be analogous to exploring frameworks or materials derived from or incorporating 3-(3-Methyl-1-oxoisochroman-3-carboxamido)benzoic acid for potential use in catalysis, separation processes, or as functional materials (He et al., 2020).